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Varlitinib Technical Profile

The table below summarizes the core technical information on Varlitinib relevant to researchers and drug

development professionals.

Aspect Technical Details

Modality Oral, small molecule tyrosine kinase inhibitor [1] [2]

Key Targets (IC₅₀) Potent, nanomolar-scale inhibitor of HER2 (2 nM), HER1/EGFR (7 nM), and
HER4 (4 nM) [3].

Selectivity Reversible pan-HER inhibitor; more potent in vitro than lapatinib and neratinib
[3].

Key Mechanism Inhibits phosphorylation of HER receptors, blocking downstream signaling. Also
inhibits heterodimers with HER3 [4].

Preclinical Efficacy
(Model Types)

Significant anti-tumor activity in preclinical models of human breast, lung, and
epidermal carcinoma tumors [1] [2]. Demonstrated activity in gastric and

biliary tract cancers [3].
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Aspect Technical Details

Preclinical BTC
Evidence

Showed potent anti-tumor activity as monotherapy in preclinical BTC models
and synergism with PI3K inhibition [4]. Suppressed tumor growth in a

cholangiocarcinoma xenograft model [4].

Varlitinib Mechanism of Action and Signaling Pathway

The following diagram illustrates the molecular mechanism of Varlitinib and its impact on the key cancer

signaling pathways.
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Varlitinib acts upstream to block the activation of key HER family receptors, thereby inhibiting the

downstream MAPK and PI3K-Akt signaling pathways that drive cancer progression [4] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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